N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide, also known as Ropinirole, is a medication used to treat Parkinson's disease and restless legs syndrome. It belongs to the class of drugs known as dopamine agonists, which work by stimulating dopamine receptors in the brain.
Mechanism of Action
N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide works by stimulating dopamine receptors in the brain. Dopamine is a neurotransmitter that plays a critical role in the regulation of movement, mood, and motivation. By stimulating dopamine receptors, N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide helps to improve the symptoms of Parkinson's disease and restless legs syndrome.
Biochemical and Physiological Effects
N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide has several biochemical and physiological effects. It increases the release of dopamine in the brain, which helps to improve motor function. It also decreases the release of glutamate, a neurotransmitter that is involved in the development of Parkinson's disease. Additionally, N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide has been shown to improve sleep quality and reduce the severity of restless legs syndrome symptoms.
Advantages and Limitations for Lab Experiments
One advantage of using N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide in lab experiments is its well-established mechanism of action. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation is that N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide is a medication that is used to treat Parkinson's disease and restless legs syndrome, so it may not be suitable for studying other neurological disorders.
Future Directions
There are several future directions for the study of N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide. One area of research is the development of new dopamine agonists that are more effective and have fewer side effects than N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide. Another area of research is the investigation of the role of dopamine in other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, researchers may explore the use of N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide for the treatment of cognitive impairment and memory loss.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide has been extensively studied for its therapeutic effects in Parkinson's disease and restless legs syndrome. It has also been investigated for its potential use in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder. In addition, N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-1-piperazinecarbothioamide has been studied for its effects on cognitive function and memory.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-4-(4-fluorophenyl)piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O2S/c19-13-1-4-15(5-2-13)21-7-9-22(10-8-21)18(25)20-14-3-6-16-17(11-14)24-12-23-16/h1-6,11H,7-10,12H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBLOBKFCNUBLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=S)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.